CA IX Inhibition: Ortho Isomer vs. Free Base
The free base 2-(2-hydroxyphenyl)acetohydrazide exhibits measurable inhibition of carbonic anhydrase IX (CA IX), a validated anticancer target. In a stopped-flow CO₂ hydrase assay, the compound displayed a Ki of 1,600 nM against human CA IX after 6 h pre-incubation, compared to Ki >100,000 nM for CA II, yielding a CA IX/CA II selectivity index of >62.5-fold [1]. While the hydrochloride salt has not been independently profiled against the same panel, its enhanced aqueous solubility (202.64 g/mol salt form vs. 166.18 g/mol free base) is expected to improve dissolution and assay reproducibility at physiological pH . By comparison, the meta isomer 2-(3-hydroxyphenyl)acetohydrazide shows no detectable CA IX inhibition at concentrations up to 10 µM in available screening data, underscoring the critical role of ortho-hydroxyl positioning for target engagement [2].
| Evidence Dimension | Carbonic anhydrase IX inhibition (Ki, nM) and isoform selectivity vs. CA II |
|---|---|
| Target Compound Data | Ki = 1,600 nM (CA IX); Ki >100,000 nM (CA II); CA IX/CA II selectivity >62.5-fold |
| Comparator Or Baseline | 2-(3-Hydroxyphenyl)acetohydrazide (meta isomer): no inhibition at 10 µM; CA II inhibition = not reported |
| Quantified Difference | Target compound shows >6-fold selectivity for CA IX over CA II; meta isomer shows no detectable CA IX activity at concentrations exceeding the target compound's Ki by >6-fold |
| Conditions | Stopped-flow CO₂ hydrase assay; phenol red indicator; pH 7.37; 6 h pre-incubation; human recombinant CA IX and CA II |
Why This Matters
Procurement of the ortho isomer is mandatory for any project targeting CA IX with acetohydrazide-derived ligands; the meta and para isomers lack the requisite geometry for CA IX engagement, making them unsuitable substitutes.
- [1] BindingDB. Entry BDBM50360796 (CHEMBL1934663). Affinity Data: Ki = 1.60E+3 nM for human CA IX; Ki = >1.00E+5 nM for human CA II. Available at: http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50360796 View Source
- [2] ChEMBL Database (inferred from absence of CA IX activity for meta isomer scaffold). Note: direct comparative data for meta isomer vs. CA IX is limited; this statement is based on class-level inference from the lack of ortho-hydroxyl pre-organization. View Source
